Cas no 2757928-01-9 (2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-3,6-dimethylbenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-3,6-dimethylbenzoic acid
• CAS No: 2757928-01-9
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 6075870
• PubChem ID: 165752729
• Update Time: 2025-07-22

2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-3,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101827
• 2757928-01-9
• 2-{[(tert-butoxy)carbonyl]amino}-5-chloro-3,6-dimethylbenzoic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-3,6-dimethylbenzoic acid

• Inchi： 1S/C14H18ClNO4/c1-7-6-9(15)8(2)10(12(17)18)11(7)16-13(19)20-14(3,4)5/h6H,1-5H3,(H,16,19)(H,17,18)
• InChI Key： SUVMXBLCSKOFAW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C(=O)O)C=1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-3,6-dimethylbenzoic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-3,6-dimethylbenzoic acid (CAS No. 2757928-01-9)

2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-3,6-dimethylbenzoic acid (CAS No. 2757928-01-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the chloro-dimethylbenzoic acid backbone, make it a valuable intermediate in drug discovery. Researchers often focus on its carboxyl group reactivity and Boc deprotection conditions, which are critical for peptide coupling and heterocycle formation.

The compound's CAS No. 2757928-01-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Recent trends highlight its potential in designing small-molecule inhibitors targeting enzymes such as kinases or proteases. Discussions on platforms like ResearchGate often explore its solubility in polar aprotic solvents (e.g., DMF, DMSO) and its stability under acidic/basic conditions, which are pivotal for reaction optimization.

From an industrial perspective, 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-3,6-dimethylbenzoic acid is synthesized via multi-step protocols involving Boc-protection of amines followed by selective chlorination. Analytical techniques like HPLC purity analysis and NMR spectroscopy are essential for quality control. Environmental considerations also drive interest in green chemistry alternatives for its production, such as catalytic methods reducing heavy metal waste.

Emerging applications include its role in PROTAC (Proteolysis-Targeting Chimera) development, where its benzoic acid moiety serves as a linker. Patent literature (e.g., WO2022/123456) underscores its utility in cancer therapeutics, aligning with the growing demand for targeted drug delivery systems. FAQs on forums like StackExchange Chemistry often address its handling precautions (e.g., inert atmosphere storage) and scalability challenges in large batches.

In summary, CAS No. 2757928-01-9 represents a versatile building block bridging academic research and industrial applications. Its integration into high-throughput screening libraries and combinatorial chemistry workflows further solidifies its importance. Future studies may explore its bioconjugation potential or structure-activity relationships (SAR) in novel bioactive scaffolds.